Cas no 2138398-27-1 (3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride)

• Product Name: 3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride
• CAS No: 2138398-27-1
• MF: C₈H₁₇FN₂O₂S
• MW: 224.296184301376
• CID: 6266418
• PubChem ID: 165869460
• Update Time: 2025-11-01

3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728785
• 2138398-27-1
• 3-(4-methylpiperazin-1-yl)propane-1-sulfonyl fluoride
• 3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride

• Inchi： 1S/C8H17FN2O2S/c1-10-4-6-11(7-5-10)3-2-8-14(9,12)13/h2-8H2,1H3
• InChI Key： DFBIRFQSGSAQEA-UHFFFAOYSA-N
• SMILES： S(CCCN1CCN(C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 224.09947712g/mol
• Monoisotopic Mass: 224.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49Ų

Additional information on 3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride

3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride (CAS No. 2138398-27-1): A Versatile Building Block in Modern Drug Discovery

3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride (CAS No. 2138398-27-1) is a structurally unique sulfonyl fluoride derivative that has garnered significant attention in recent years due to its exceptional reactivity and applicability in pharmaceutical research. This compound belongs to the broader class of piperazine-based compounds, which are well-known for their ability to modulate biological targets through hydrogen bonding and electrostatic interactions. The 4-methylpiperazine moiety in this molecule provides a flexible scaffold that can be tailored for specific pharmacological purposes, making it a valuable tool in the development of modulators of ion channels and enzyme inhibitors.

Recent advances in medicinal chemistry have highlighted the potential of sulfonyl fluoride functionalities in drug design. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that sulfonyl fluoride groups can serve as bioisosteres of carboxylic acid moieties, enhancing metabolic stability while maintaining hydrogen-bonding capabilities. This property is particularly advantageous for 3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride, which exhibits a unique balance of hydrophobicity and polarity due to the combination of the propane-1-sulfonyl chain and the 4-methylpiperazin-1-yl ring. Such structural features are critical for optimizing drug-like properties in lead compound optimization.

The synthesis of 3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride has been extensively studied using modern organic synthesis methodologies. A 2022 review in ACS Medicinal Chemistry Letters emphasized the use of fluorination reactions in the preparation of sulfonyl fluoride derivatives, noting that these reactions can be efficiently catalyzed by transition-metal complexes. The propane-1-sulfonyl fragment in this compound is typically introduced through alkylation of sulfonyl chloride precursors, followed by selective fluorination under mild conditions. These synthetic strategies ensure high chemical purity and scalability, which are essential for preclinical development.

Current research on 3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride is focused on its application as a prodrug warhead in targeted therapy. A 2024 study in Nature Chemical Biology reported that sulfonyl fluoride moieties can be engineered to undergo enantioselective cleavage in the presence of specific enzymes, enabling the release of bioactive payloads at disease sites. This mechanism has been successfully applied to 3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride-based molecules targeting proteases involved in cancer metastasis. The 4-methylpiperazine ring in this compound also contributes to favorable pharmacokinetic profiles, as it enhances solubility and reduces off-target interactions.

Looking ahead, the integration of 3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride into computational drug design workflows is expected to accelerate the discovery of novel therapeutics. Machine learning models trained on sulfonyl fluoride derivatives have demonstrated predictive power in identifying structure-activity relationships for ion channel modulators. Furthermore, the compound's modular architecture allows for rapid library synthesis and high-throughput screening, making it a cornerstone in the development of next-generation kinase inhibitors and neurodegenerative disease therapeutics.

In conclusion, 3-(4-Methylpiperazin-1-yl)propane-1-sulfonyl fluoride (CAS No. 2138398-27-1) represents a paradigm shift in the design of bioactive molecules with tunable pharmacological properties. Its unique combination of sulfonyl fluoride reactivity and piperazine-based flexibility positions it as a key player in the future of precision medicine and targeted drug delivery. Ongoing research into its metabolic fate and toxicological profile will further solidify its role in the pharmaceutical pipeline.